Cas no 820241-12-1 (6-Benzoxazolemethanol, 2-[4-chloro-3-(trifluoromethyl)phenyl]-)

• Product Name: 6-Benzoxazolemethanol, 2-[4-chloro-3-(trifluoromethyl)phenyl]-
• CAS No: 820241-12-1
• MF: C₁₅H₉ClF₃NO₂
• MW: 327.685673475266
• CID: 700389
• PubChem ID: 68453052
• Update Time: 2025-04-19

6-Benzoxazolemethanol, 2-[4-chloro-3-(trifluoromethyl)phenyl]- Chemical and Physical Properties

Names and Identifiers

• 6-Benzoxazolemethanol, 2-[4-chloro-3-(trifluoromethyl)phenyl]-
• [2-[4-chloro-3-(trifluoromethyl)phenyl]-1,3-benzoxazol-6-yl]methanol
• [2-(4-chloro-3-trifluoromethyl-phenyl)-benzooxazol-6-yl]-methanol
• DTXSID40738375
• {2-[4-Chloro-3-(trifluoromethyl)phenyl]-1,3-benzoxazol-6-yl}methanol
• SCHEMBL2946470
• 820241-12-1
• (2-(4-Chloro-3-(trifluoromethyl)phenyl)benzo[d]oxazol-6-yl)methanol

• Inchi： 1S/C15H9ClF3NO2/c16-11-3-2-9(6-10(11)15(17,18)19)14-20-12-4-1-8(7-21)5-13(12)22-14/h1-6,21H,7H2
• InChI Key： RDXORKWPWSCIHD-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1C(F)(F)F)C1=NC2C=CC(CO)=CC=2O1

Computed Properties

• Exact Mass: 327.0273907g/mol
• Monoisotopic Mass: 327.0273907g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 22
• Rotatable Bond Count: 2
• Complexity: 396
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 46.3Ų